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Compound of Interest

Compound Name: 1H-Indol-2-ol

Cat. No.: B095545 Get Quote

An In-depth Technical Guide to the Safe Handling of 1H-Indol-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1H-Indol-2-ol (CAS

No. 16990-73-1), a crucial intermediate in medicinal chemistry for the synthesis of various

compounds, including alkaloids, pesticides, and dyes.[1] It is important to note that 1H-Indol-2-
ol exists in a tautomeric equilibrium with its more stable keto form, 2-oxindole (also known as

2-indolinone). Consequently, safety data for 2-oxindole is often used to inform the safe handling

of 1H-Indol-2-ol. This document outlines the potential hazards, necessary precautions, and

emergency procedures based on available data.

Hazard Identification and Classification
1H-Indol-2-ol is classified as a hazardous substance. The following table summarizes its GHS

classifications based on data for its tautomer, oxindole.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life.

Hazard Pictograms:

alt text

alt text

alt text

Signal Word: Danger

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1H-Indol-2-ol and its tautomer are

presented below.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C8H7NO [2]

Molecular Weight 133.15 g/mol [2]

Appearance
White to light yellow crystalline

solid
[1]

Melting Point 124 - 129 °F / 51 - 54 °C

Boiling Point 487 - 489 °F / 253 - 254 °C

Solubility

Soluble in polar solvents such

as water, ethanol, and

chloroform.

[1]

Partition Coefficient (n-

octanol/water)
log Pow: 2.14 (experimental)

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is mandatory when handling 1H-Indol-2-ol. The following

procedures are based on standard laboratory practices for hazardous chemicals.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3][4][5]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[3][4][5] Inspect

gloves before use.[4] Wear appropriate protective clothing to prevent skin exposure.[3][5]

Respiratory Protection: Follow the OSHA respirator regulations found in 29CFR 1910.134 or

European Standard EN 149.[3] Always use a NIOSH or European Standard EN 149

approved respirator when necessary, especially when engineering controls are not sufficient

to control airborne exposure.[3]

Engineering Controls
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Work in a well-ventilated area.[1][3] Good general ventilation (typically 10 air changes per

hour) should be used.[6] Ensure that eyewash stations and safety showers are close to the

workstation location.[5]

Handling and Storage
Handling: Wash hands and face thoroughly after handling.[3][4] Do not eat, drink, or smoke

when using this product.[4] Avoid contact with skin, eyes, and clothing.[3][4] Avoid ingestion

and inhalation.[3] Avoid generating dust.[5]

Storage: Keep container tightly closed when not in use.[3][4] Store in a cool, dry, well-

ventilated area away from incompatible substances.[3] The compound is air and light

sensitive. Store in a tightly closed container in a dry and well-ventilated place.[7] Keep

locked up or in an area accessible only to qualified or authorized persons.

Emergency Procedures
A clear and logical workflow for handling accidental exposure to 1H-Indol-2-ol is crucial.
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Emergency Response Workflow for 1H-Indol-2-ol Exposure

Exposure Event

Immediate Actions

First Aid Measures

Medical Attention

Accidental Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Rinse skin with plenty of water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Move person to fresh air.
If not breathing, give artificial respiration.

Rinse mouth.
Make victim drink water (two glasses at most).

Seek Immediate Medical Attention/Call a POISON CENTER

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure to 1H-Indol-2-ol.

First Aid Measures
General Advice: First aiders need to protect themselves. Show the safety data sheet to the

doctor in attendance.[6]

If Inhaled: Move the person into fresh air.[4] If not breathing, give artificial respiration.[3][4]
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In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Call a physician immediately.

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[4] Call an ophthalmologist. Remove contact lenses if present and easy to

do.

If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a

physician. Rinse mouth.[4][6]

Stability and Reactivity
Table 3: Stability and Reactivity Data

Parameter Information

Reactivity
Forms explosive mixtures with air on intense

heating.

Chemical Stability
The product is chemically stable under standard

ambient conditions (room temperature).

Conditions to Avoid Air and light.

Incompatible Materials Strong oxidizing agents, strong bases.[5]

Hazardous Decomposition Products

Under fire conditions, may produce nitrogen

oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO2).[4][5]

Toxicological Information
The toxicological properties of 1H-Indol-2-ol have not been fully investigated.[3] The

information provided is based on its GHS classification.

Table 4: Toxicological Data
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Exposure Route Effect

Ingestion

Harmful if swallowed. May cause

gastrointestinal irritation with nausea, vomiting,

and diarrhea.[3]

Inhalation May cause respiratory tract irritation.[3]

Skin Contact
Toxic in contact with skin. May cause skin

irritation.[3]

Eye Contact Causes serious eye irritation.

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC, NTP, or OSHA.

Ecological Information
1H-Indol-2-ol is very toxic to aquatic life.

Table 5: Ecotoxicity Data

Organism Test Result Exposure Time

Daphnia magna

(Water flea)
EC50 1 mg/l 48 h

Photobacterium

phosphoreum
EC50 2.4 mg/l 30 min

Data for the related compound indole.

Persistence and Degradability: No data available.

Bioaccumulative Potential: Bioaccumulation is not expected based on the partition coefficient

(log Pow: 2.14).
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Mobility in Soil: Is not likely mobile in the environment due to its low water solubility.[5]

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations.[6] Do not let the product enter drains. Chemical waste generators must consult

local, regional, and national hazardous waste regulations to ensure complete and accurate

classification.[5]

Accidental Release Measures
Clean up spills immediately, using the appropriate protective equipment.[3] Sweep up and

shovel into suitable containers for disposal.[5] Avoid generating dusty conditions and provide

ventilation.[3][5] Cover drains to prevent entry into the sewer system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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